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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694 Get Quote

[3] 4-Bromocyclohexanone | 22460-52-2 | Biosynth 4-Bromocyclohexanone is a chemical

that can be used in synthesis. It has the CAS number 22460-52-2 and the chemical formula

C6H9BrO. It is a solid with a melting point of 41-44°C. 1

[2] 4-Bromocyclohexanone | CAS 22460-52-2 | SCBT - Santa Cruz Biotechnology The

product is provided as a solid. In the event of a fire, wear full protective clothing and NIOSH-

approved self-contained breathing apparatus with full facepiece operated in the pressure

demand or other positive pressure mode. Extinguishing media: Use water spray, dry chemical,

carbon dioxide, or chemical foam. Specific hazard(s): Emits toxic fumes under fire conditions. 3

4-Bromocyclohexanone CAS 22460-52-2 - CymitQuimica Personal protection. Respiratory

protection. The use of breath clients is recommended. Hand protection. The use of gloves is

recommended. Eye protection. The use of glasses is recommended. Skin and body protection.

The use of workplace clothes is recommended. Measures of hygiene. Handle the product in

accordance with the good practices of industrial safety and hygiene. General information. If you

have any questions, please consult our safety data sheet. 4_

4-Bromocyclohexanone | 22460-52-2 - LGC Standards For the most up-to-date version of the

SDS, please go to the LGC Standards website. Section 2: Hazards identification. 2.1.

Classification of the substance or mixture. Classification according to Regulation (EC) No

1272/2008. GHS07. Skin Irrit. 2 H315 Causes skin irritation. Eye Irrit. 2 H319 Causes serious

eye irritation. STOT SE 3 H335 May cause respiratory irritation. 2.2. Label elements. Labelling

according to Regulation (EC) No 1272/2008. This substance is classified and labelled
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according to the CLP regulation. Hazard pictograms. GHS07. Signal word Warning. Hazard

statements. H315 Causes skin irritation. H319 Causes serious eye irritation. H335 May cause

respiratory irritation. Precautionary statements. P261 Avoid breathing

dust/fume/gas/mist/vapours/spray. P280 Wear protective gloves/protective clothing/eye

protection/face protection. P305+P351+P338 IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P321

Specific treatment (see on this label). P405 Store locked up. P501 Dispose of

contents/container in accordance with local/regional/national/international regulations. 2.3.

Other hazards. Results of PBT and vPvB assessment. PBT: Not applicable. vPvB: Not

applicable. 3_

4-Bromocyclohexanone Safety Data Sheet - Smolecule Personal protective equipment.

Eye/face protection. Wear safety glasses with side shields (or goggles). Hand protection. Wear

protective gloves. Body Protection. Wear impervious protective clothing, including boots,

gloves, lab coat, apron or coveralls, as appropriate, to prevent skin contact. Respiratory

protection. Use a NIOSH-approved respirator or self-contained breathing apparatus whenever

exposure to the substance is likely to exceed the exposure limits. Other safety information. No

data available. 9. Physical and chemical properties. Appearance. Form: Solid. Colour: No data

available. Odour: No data available. Odour Threshold: No data available. pH: No data

available. Melting point/freezing point: 41-44 °C. Initial boiling point and boiling range: No data

available. Flash point: No data available. Evaporation rate: No data available. Flammability

(solid, gas): No data available. Upper/lower flammability or explosive limits: No data available.

Vapour pressure: No data available. Vapour density: No data available. Relative density: No

data available. Water solubility: No data available. Partition coefficient: n-octanol/water: No

data available. Auto-ignition temperature: No data available. Decomposition temperature: No

data available. Viscosity: No data available. Explosive properties: No data available. Oxidizing

properties: No data available. 10. Stability and reactivity. Reactivity. No data available.

Chemical stability. Stable under recommended storage conditions. Possibility of hazardous

reactions. No data available. Conditions to avoid. No data available. Incompatible materials. No

data available. Hazardous decomposition products. 5_

4-Bromocyclohexanone | 22460-52-2 | MSDS - Fishersci Company. Acros Organics BVBA.

Janssen Pharmaceuticalaan 3a. 2440 Geel, Belgium. E-mail address. --INVALID-LINK--.

Emergency Telephone Number. For information US call: 001-800-ACROS-01 / Europe call: +32

14 57 52 11. Emergency Number US:001-201-796-7100 / Europe: +32 14 57 52 11.
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CHEMTREC Tel. No.US:001-800-424-9300 / Europe:001-703-527-3887. 2. Hazard(s)

identification. Classification. This chemical is considered hazardous by the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200). Skin Corrosion/Irritation Category 2. Serious

Eye Damage/Eye Irritation Category 2. Specific target organ toxicity (single exposure) Category

3. Target Organs - Respiratory system. Label Elements. Signal Word. Warning. Hazard

Statements. Causes skin irritation. Causes serious eye irritation. May cause respiratory

irritation. Precautionary Statements. Prevention. Wash face, hands and any exposed skin

thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face

protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-

ventilated area. Inhalation. IF INHALED: Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel

unwell. Skin. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get

medical advice/attention. Take off contaminated clothing and wash before reuse. Eyes. IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention. Storage.

Store in a well-ventilated place. Keep container tightly closed. Store locked up. Disposal.

Dispose of contents/container to an approved waste disposal plant. Hazards not otherwise

classified (HNOC). None identified. 3. Composition / information on ingredients. 3_

Safety Data Sheet for 4-Bromocyclohexanone - Thermo Fisher Scientific Personal protective

equipment. Eye/face protection. Goggles. Recommended Filter type: Particle filter. Hand

protection. Glove material. Breakthrough time. Glove thickness. Glove comments. Nitrile

rubber. > 480 minutes. 0.11 mm. (minimum). Body protection. Wear appropriate protective

clothing. Respiratory protection. When workers are facing concentrations above the exposure

limit they must use appropriate certified respirators. 3_

4-Bromocyclohexanone | CAS 22460-52-2 | Cayman Chemical 4-Bromocyclohexanone is a

synthetic intermediate. It has been used in the synthesis of conformationally restricted γ-

aminobutyric acid analogues. WARNING This product is not for human or veterinary use. ...

Safety Data Sheet (SDS) ... Causes skin irritation. Causes serious eye irritation. May cause

respiratory irritation. See Section 11 for additional toxicological information. 6 Safeguarding

Your Research: A Comprehensive Guide to Handling 4-Bromocyclohexanone

For Immediate Reference: Key Safety and Handling Information for 4-Bromocyclohexanone
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This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Bromocyclohexanone. By

adhering to these protocols, you can mitigate risks and ensure a secure laboratory

environment.

Essential Safety and Physical Properties
A thorough understanding of the substance's properties is the first step in safe handling. All

personnel must be familiar with the following data.

Property Value

CAS Number 22460-52-2

Molecular Formula C6H9BrO

Appearance Solid

Melting Point 41-44 °C

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)

Personal Protective Equipment (PPE) Protocol
The consistent and correct use of Personal Protective Equipment is non-negotiable when

handling 4-Bromocyclohexanone. The following table outlines the minimum required PPE.
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Body Part Equipment Specifications

Eyes/Face
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hands Protective gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended, offering a

breakthrough time of over 480

minutes

Body Protective clothing

A lab coat, apron, or coveralls

should be worn to prevent skin

contact

Respiratory

NIOSH-approved respirator or

self-contained breathing

apparatus

Required when exposure limits

are likely to be exceeded

Operational Plan for Handling 4-
Bromocyclohexanone
Follow this step-by-step guide for the safe handling of 4-Bromocyclohexanone from

acquisition to disposal.

1. Pre-Handling and Preparation:

Ensure the Safety Data Sheet (SDS) is readily accessible and has been reviewed by all

personnel involved.

Work in a well-ventilated area, preferably within a chemical fume hood.

Assemble all necessary PPE as outlined in the table above.

Prepare a designated waste container for 4-Bromocyclohexanone residue and

contaminated materials.

2. Handling the Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b110694?utm_src=pdf-body
https://www.benchchem.com/product/b110694?utm_src=pdf-body
https://www.benchchem.com/product/b110694?utm_src=pdf-body
https://www.benchchem.com/product/b110694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.

3. Storage:

Store in a well-ventilated place.

Store locked up.

The chemical is stable under recommended storage conditions.

4. Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Do not dispose of down the drain or with general waste.

Emergency Procedures
In the event of an emergency, immediate and correct action is crucial.

Emergency Response Workflow
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Spill

Personal Exposure

Spill Occurs Evacuate Area Ventilate Area Absorb with Inert Material Collect Waste

Seek Medical Attention

Exposure Occurs

Eye Contact

Skin Contact

Inhalation

Rinse with water for several minutes.
Remove contact lenses if present and easy to do.

Wash with plenty of soap and water.

Remove to fresh air and keep at rest.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromocyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110694#personal-protective-equipment-for-handling-
4-bromocyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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